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Compound of Interest

Compound Name: N-Methyl-4-nitroaniline

Cat. No.: B087028

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of
N-Methyl-4-nitroaniline (CAS No. 100-15-2). The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals by outlining the
necessary personal protective equipment (PPE), operational protocols, and emergency

responses.

Hazard and Property Overview

N-Methyl-4-nitroaniline is a hazardous substance that is toxic if swallowed, inhaled, or in
contact with skin.[1][2][3] It is known to cause serious eye and skin irritation and may lead to
organ damage through prolonged or repeated exposure.[1][2] The substance is also harmful to
aguatic life with long-lasting effects.[4]

Quantitative Data Summary
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Property Value Source

Molecular Formula C7HsN20:2 [2]

Molecular Weight 152.15 g/mol [2]
Amber to brownish-yellow

Appearance powder or prisms with a violet [1][5]
reflex.

Melting Point 149 - 154 °C (300.2 - 309.2 °F)  [1]
Insoluble in water; soluble in

Solubility organic solvents like ethanol [4][6]
and ether.

Vapor Density 5.25 (vs air)

UN Number 2811 [2]

Hazard Class 6.1 (Poison) [5]

GHS Hazard Statements

H331: Toxic if inhaled[2][3][4]

H301: Toxic if swallowed[2][3][4]

H311: Toxic in contact with skin[2][3][4]

H412: Harmful to aquatic life with long lasting effects[4]

H373: May cause damage to organs through prolonged or repeated exposure[2][3][4]

Operational and Disposal Plans: A Step-by-Step

Guide

Adherence to the following protocols is mandatory to ensure a safe laboratory environment

when working with N-Methyl-4-nitroaniline.
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Personal Protective Equipment (PPE) Protocol

All personnel must don the following PPE before entering an area where N-Methyl-4-
nitroaniline is handled:

o Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN166 (EU) or
NIOSH (US) standards.[4] A face shield should also be used for added protection.[2]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves, which must be inspected for integrity
before each use.[2][4]

o Protective Clothing: Wear impervious, fire/flame-resistant lab coats or clothing to prevent
skin exposure.[1][4]

» Respiratory Protection:

o For weighing and preparing solutions, use a NIOSH-approved half-face respirator with an
organic vapor/acid gas cartridge and a P2 (EN 143) dust/mist filter.[3]

o In situations where exposure limits may be exceeded or if irritation is experienced, a full-
face respirator is required.[4]

Safe Handling and Storage Protocol

» Ventilation: Always handle N-Methyl-4-nitroaniline in a well-ventilated area. A chemical
fume hood with appropriate exhaust ventilation is required.[2][4]

» Safe Handling Practices:

o

Avoid all contact with skin and eyes.[2][4]

[¢]

Do not breathe in dust, fumes, or vapors.[2][4]

[¢]

Prevent the formation of dust and aerosols.[2][4]

o

Do not eat, drink, or smoke in the handling area.[1][4]
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o Wash hands thoroughly after handling the substance.[1][4]

e Storage:
o Store in a cool, dry, and well-ventilated place.[2][4]
o Keep the container tightly closed.[2][4]

o The storage area should be locked.[4]

Accidental Release and Emergency Protocol

e Spill Response:

Immediately evacuate personnel to a safe area, upwind of the spill if possible.[4]

[e]

o Remove all sources of ignition.[4]
o Don the full required PPE, including respiratory protection.[2]

o For small spills, dampen the solid material with acetone to prevent dust from becoming
airborne.[5]

o Carefully sweep or shovel the dampened material into a suitable, closed container for
disposal.[2][5]

o Use absorbent paper dampened with acetone to clean up any remaining residue.[5]
o Wash the spill area with a soap and water solution.[5]
» First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[2][4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water. Seek immediate medical attention.[2][4]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][4]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical help.[2][4]

Disposal Plan

All waste containing N-Methyl-4-nitroaniline must be treated as hazardous waste.

o Waste Collection: Collect waste material and any contaminated items (e.g., gloves,
absorbent paper) in suitable, closed, and clearly labeled containers.[2]

» Disposal Method:

o

Arrange for disposal through a licensed and approved waste disposal company.[2]

o One approved method is to dissolve the material in a combustible solvent and incinerate it
in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Contaminated packaging should be disposed of as unused product.[2]

o Ensure all local, regional, and national regulations for hazardous waste disposal are
strictly followed.[1]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methyl-4-nitroaniline.
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Workflow for Safe Handling of N-Methyl-4-nitroaniline

Preparation

Assess Risks & Review SDS

Don Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Weigh/Handle Chemical
(Avoid Dust Formation)

Perform Experiment

Post-Handling & Disposal ergency Protocol

Spill, Exposure, or Fire Occurs

Evacuate & Alert Others

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for N-Methyl-4-nitroaniline handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Methyl-4-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087028#personal-protective-equipment-for-handling-
n-methyl-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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